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Compound of Interest

Compound Name: N-Hydroxyphthalimide

Cat. No.: B041947 Get Quote

Introduction

N-Hydroxyphthalimide (NHPI) is a versatile organic compound that has garnered significant

attention in both academic research and industrial applications.[1] With the CAS number 524-

38-9, this derivative of phthalimide is a cornerstone in the field of radical chemistry, acting as a

potent catalyst for a wide array of organic transformations.[1] Its unique ability to generate the

phthalimido-N-oxyl (PINO) radical under mild conditions has made it an indispensable tool in C-

H functionalization, oxidation reactions, and polymer chemistry. This technical guide provides

an in-depth overview of N-Hydroxyphthalimide, focusing on its chemical properties, molecular

structure, synthesis, and applications, with a particular emphasis on its relevance to

researchers, scientists, and drug development professionals.

Chemical and Physical Properties
N-Hydroxyphthalimide is a white to pale yellow crystalline solid, soluble in water and various

polar organic solvents.[1] The key physicochemical properties of NHPI are summarized in the

table below for easy reference.
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Property Value Reference

CAS Number 524-38-9 [2][3]

Molecular Formula C₈H₅NO₃ [2][3]

Molecular Weight 163.13 g/mol [2][3]

Appearance
White to pale yellow crystalline

solid
[1]

Melting Point 233 °C [1]

Boiling Point 370 °C [1]

Density 1.64 g/mL [1]

IUPAC Name
2-Hydroxy-1H-isoindole-

1,3(2H)-dione
[1]

Synonyms Phthaloxime, NHPI [2]

Molecular Structure
The molecular structure of N-Hydroxyphthalimide consists of a phthalimide core with a

hydroxyl group attached to the nitrogen atom. This N-OH bond is crucial for its catalytic activity.

2D Structure:

Caption: 2D chemical structure of N-Hydroxyphthalimide.

3D Conformer:

A 3D representation of the N-Hydroxyphthalimide molecule can be found in the PubChem

database under CID 10665.[4] The molecule exists in two polymorphic forms, colorless and

yellow, with slight differences in the planarity of the NOH group relative to the phthalimide ring.

[1]

Synthesis of N-Hydroxyphthalimide
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Several methods have been reported for the synthesis of N-Hydroxyphthalimide. A common

and efficient laboratory-scale synthesis involves the reaction of phthalic anhydride with

hydroxylamine hydrochloride.

Experimental Protocol: Synthesis from Phthalic
Anhydride and Hydroxylamine Hydrochloride
This protocol is adapted from a patented synthesis method.[5]

Materials:

Phthalic anhydride (25.0 g)

Hydroxylamine hydrochloride (13.0 g)

Hydrated organic solvent (e.g., 100 mL of aqueous dioxane (50% v/v))

Procedure:

Dissolve phthalic anhydride in the hydrated organic solvent in a reaction flask.

Add hydroxylamine hydrochloride to the solution.

Heat the reaction mixture to 85-90 °C and maintain for 4 hours with stirring.

After the reaction is complete, remove the organic solvent under reduced pressure.

Dry the resulting solid to obtain N-Hydroxyphthalimide.

Expected Yield: Approximately 90% (24.7 g).[5]

Core Applications in Research and Development
N-Hydroxyphthalimide is a highly versatile catalyst, primarily utilized in oxidation reactions.[6]

Its applications span from the synthesis of fine chemicals to the modification of polymers.

Catalytic Aerobic Oxidation
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NHPI is renowned for its ability to catalyze the aerobic oxidation of a wide range of organic

substrates, including hydrocarbons, alcohols, and amides, using molecular oxygen as the

terminal oxidant.[6][7] This "green" approach avoids the use of heavy metal catalysts and harsh

reaction conditions.

The catalytic activity of NHPI is attributed to the in-situ formation of the phthalimido-N-oxyl

(PINO) radical.[7] This radical is a potent hydrogen atom abstractor, initiating a radical chain

reaction. The bond dissociation energy of the N-O-H bond in NHPI is approximately 88-90

kcal/mol, facilitating the formation of the PINO radical.[1]

N-Hydroxyphthalimide (NHPI) Phthalimido-N-oxyl (PINO) RadicalOxidation

Substrate (R-H)
H-atom abstraction

NHPI (regenerated)
+ H•

Initiator
(e.g., heat, light, metal ion)

- H•

Substrate Radical (R•)

Click to download full resolution via product page

Caption: Formation of the PINO radical from NHPI.

Role in Radical Reactions
N-Hydroxyphthalimide esters have emerged as important precursors for generating alkyl

radicals.[8][9] These esters undergo a reductive decarboxylative fragmentation to produce a

substrate radical that can participate in various chemical transformations.[8][9] This reactivity is

harnessed in numerous synthetic applications, including radical additions, cyclizations, and

decarboxylative cross-coupling reactions.[9]
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Reductive Decarboxylation of NHPI Esters

N-Hydroxyphthalimide Ester (R-COO-NPhth)

Radical Anion Intermediate

+ e⁻ (SET)

Substrate Radical (R•)

- CO₂

- Phthalimidyl Anion

Further Reactions
(Additions, Cyclizations, etc.)

Click to download full resolution via product page

Caption: General workflow for radical generation from NHPI esters.

Experimental Protocols for NHPI-Mediated
Reactions
The following are representative experimental protocols for reactions catalyzed by N-
Hydroxyphthalimide.

Protocol 1: NHPI-Mediated Aerobic Oxidation of Toluene
This protocol describes the metal-free aerobic oxidation of toluene to oxygenated derivatives.

[7]

Materials:
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N-Hydroxyphthalimide (NHPI)

Toluene

Solvent (e.g., acetic acid)

Molecular oxygen (O₂)

Procedure:

Charge a reaction vessel with N-Hydroxyphthalimide and the chosen solvent.

Add toluene to the mixture.

Heat the reaction mixture to a temperature exceeding 70 °C under an atmosphere of

molecular oxygen.

Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS).

Upon completion, cool the reaction mixture and isolate the products (benzyl alcohol,

benzaldehyde, and benzoic acid) by standard purification methods.

Protocol 2: NHPI-Mediated Oxidation of Sulfonamides to
N-Sulfonylimines
This protocol details the synthesis of N-sulfonylimines from sulfonamides using NHPI as a

mediator.[10]

Materials:

Sulfonamide (0.5 mmol, 1.0 equiv.)

N-Hydroxyphthalimide (0.25 mmol, 0.5 equiv.)

(Diacetoxyiodo)benzene (PhI(OAc)₂) (0.6 mmol, 1.2 equiv.)

Dichloromethane (DCM) (1 mL)
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Procedure:

To a dried reaction tube equipped with a magnetic stir bar, add the sulfonamide, N-
Hydroxyphthalimide, and dichloromethane.

Add (diacetoxyiodo)benzene to the mixture.

Stir the reaction at room temperature for 30 minutes.

Monitor the reaction by thin-layer chromatography (TLC).

Upon completion, the resulting N-sulfonylimine can be used directly for subsequent reactions

or purified.

Role in Drug Development
N-Hydroxyphthalimide and its derivatives play a significant role in pharmaceutical innovation.

They serve as key intermediates in the synthesis of a variety of therapeutic agents. For

instance, N-(Hydroxymethyl)phthalimide is a crucial building block in the synthesis of

compounds with anti-inflammatory and antiviral properties.[11] Furthermore, NHPI is used to

generate active esters for peptide synthesis, a fundamental process in drug discovery.[1] The

use of NHPI derivatives in redox-active esters also enables novel cross-coupling reactions for

the synthesis of complex molecules with potential biological activity.[12][13]

Quantitative Data Summary
The following table summarizes key quantitative data related to the synthesis and reactions of

N-Hydroxyphthalimide.
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Parameter Value Context Reference

Synthesis Yield 90-95%

From phthalic

anhydride and

hydroxylamine

hydrochloride

[5]

Purity ≥99%
Commercially

available
[2]

N-O-H Bond

Dissociation Energy
88-90 kcal/mol In various solvents [1]

Oxidation of Toluene

Conversion
Varies with conditions

NHPI-catalyzed

aerobic oxidation
[7]

N-Sulfonylimine

Synthesis Yield
Moderate to good

NHPI-mediated

oxidation of

sulfonamides

[10]

Conclusion
N-Hydroxyphthalimide is a powerful and versatile catalyst with broad applications in organic

synthesis. Its ability to generate the PINO radical under mild conditions makes it an attractive

choice for a variety of transformations, particularly in the context of green chemistry. For

researchers and professionals in drug development, NHPI and its derivatives offer a valuable

toolkit for the synthesis of complex molecules and the exploration of novel chemical space. The

continued development of NHPI-based methodologies promises to further expand its utility in

both academic and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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